Cas no 1935371-80-4 (8-fluoro-6-azaspiro3.4octane-8-carboxylic acid)

8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid is a fluorinated spirocyclic compound featuring a carboxylic acid functional group. Its unique spirocyclic structure, combined with the fluorine substituent, enhances its potential as a versatile intermediate in medicinal chemistry and drug development. The rigid spiro scaffold contributes to conformational stability, while the fluorine atom can influence pharmacokinetic properties such as metabolic stability and bioavailability. The carboxylic acid moiety allows for further derivatization, making it valuable for synthesizing bioactive molecules or ligands. This compound is particularly useful in the design of protease inhibitors, CNS-targeting agents, and other therapeutics where structural rigidity and fluorine effects are advantageous. Its high purity and well-defined stereochemistry ensure reliability in synthetic applications.
8-fluoro-6-azaspiro3.4octane-8-carboxylic acid structure
1935371-80-4 structure
Product Name:8-fluoro-6-azaspiro3.4octane-8-carboxylic acid
CAS No:1935371-80-4
MF:C8H12FNO2
MW:173.184785842896
MDL:MFCD31420821
CID:5246974
PubChem ID:131081554
Update Time:2026-03-09

8-fluoro-6-azaspiro3.4octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Azaspiro[3.4]octane-8-carboxylic acid, 8-fluoro-
    • 8-fluoro-6-azaspiro3.4octane-8-carboxylic acid
    • MDL: MFCD31420821
    • Inchi: 1S/C8H12FNO2/c9-8(6(11)12)5-10-4-7(8)2-1-3-7/h10H,1-5H2,(H,11,12)
    • InChI Key: GITCKFHFBDGNIW-UHFFFAOYSA-N
    • SMILES: C1C2(C(F)(C(O)=O)CNC2)CC1

8-fluoro-6-azaspiro3.4octane-8-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-257487-0.05g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
0.05g
$816.0 2024-06-18
Enamine
EN300-257487-0.1g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
0.1g
$855.0 2024-06-18
Enamine
EN300-257487-0.25g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
0.25g
$893.0 2024-06-18
Enamine
EN300-257487-0.5g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
0.5g
$933.0 2024-06-18
Enamine
EN300-257487-1.0g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
1.0g
$971.0 2024-06-18
Enamine
EN300-257487-2.5g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
2.5g
$1903.0 2024-06-18
Enamine
EN300-257487-5.0g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
5.0g
$2816.0 2024-06-18
Enamine
EN300-257487-10.0g
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 95%
10.0g
$4176.0 2024-06-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01013638-1g
8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid
1935371-80-4 98%
1g
¥5971.0 2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1550476-1g
8-Fluoro-6-azaspiro[3.4]Octane-8-carboxylic acid
1935371-80-4 98%
1g
¥8700 2023-03-01

Additional information on 8-fluoro-6-azaspiro3.4octane-8-carboxylic acid

8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid: A Comprehensive Overview

8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 1935371-80-4) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, a nitrogen atom. The presence of a fluorine atom at the 8th position and a carboxylic acid group further enhances its chemical versatility and biological activity.

The spiro[3.4]octane framework is a key structural feature of this compound, providing a rigid and compact geometry that is often advantageous in drug design. The nitrogen atom at position 6 introduces additional functional complexity, enabling potential interactions with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of spiro compounds in modulating pharmacokinetic properties, including bioavailability and metabolic stability.

The fluorine atom at position 8 plays a critical role in modulating the electronic properties of the molecule. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for further exploration in therapeutic applications. Additionally, the carboxylic acid group at position 8 provides an acidic proton that can participate in hydrogen bonding, a crucial interaction in many biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid using various methodologies, including ring-closing metathesis and multi-component reactions. These methods not only improve yield but also allow for the incorporation of additional functional groups, paving the way for further structural optimization.

From a biological standpoint, this compound has shown promising activity in preclinical studies targeting various disease states. For instance, research has demonstrated its potential as an antidepressant, where it exhibits selective inhibition of key enzymes involved in neurotransmitter metabolism. Furthermore, its ability to modulate ion channels has positioned it as a candidate for treating neurological disorders such as epilepsy and chronic pain.

The spiro ring system also contributes to the compound's stability, which is essential for maintaining its efficacy during pharmacokinetic studies. Recent investigations into its metabolic pathways have revealed that it undergoes minimal first-pass metabolism, thereby enhancing its bioavailability and reducing the risk of adverse effects.

In terms of therapeutic applications, 8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid holds significant promise in the development of next-generation drugs targeting central nervous system disorders. Its unique combination of structural features allows for precise modulation of receptor interactions, which is critical for achieving desired therapeutic outcomes while minimizing off-target effects.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile through strategic modifications to its structure. This includes exploring alternative fluorinated analogs and investigating the impact of stereochemistry on biological activity. Such efforts are expected to yield compounds with improved efficacy and reduced toxicity profiles.

In conclusion, 8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid represents a compelling lead compound with diverse applications in drug discovery. Its unique structural features and promising biological activity make it an exciting subject for further research and development.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk